4-Cyclopropoxy-3-fluoropicolinaldehyde
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Description
Properties
Molecular Formula |
C9H8FNO2 |
|---|---|
Molecular Weight |
181.16 g/mol |
IUPAC Name |
4-cyclopropyloxy-3-fluoropyridine-2-carbaldehyde |
InChI |
InChI=1S/C9H8FNO2/c10-9-7(5-12)11-4-3-8(9)13-6-1-2-6/h3-6H,1-2H2 |
InChI Key |
OPZUVAHIXLMQAS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=NC=C2)C=O)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-fluoropicolinaldehyde typically involves the introduction of the cyclopropoxy group and the fluorine atom onto the picolinaldehyde framework. One common method involves the reaction of 3-fluoropicolinaldehyde with cyclopropanol in the presence of a suitable catalyst. The reaction conditions often include controlled temperatures and specific solvents to ensure high yield and purity .
Industrial Production Methods: In an industrial setting, the production of 4-Cyclopropoxy-3-fluoropicolinaldehyde may involve large-scale batch reactions with optimized reaction conditions to maximize efficiency. The use of continuous flow reactors and advanced purification techniques such as chromatography can further enhance the production process .
Chemical Reactions Analysis
Types of Reactions: 4-Cyclopropoxy-3-fluoropicolinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form carboxylic acids.
Reduction: The aldehyde group can be reduced to form alcohols.
Substitution: The fluorine atom can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).
Major Products Formed:
Oxidation: Formation of 4-Cyclopropoxy-3-fluoropicolinic acid.
Reduction: Formation of 4-Cyclopropoxy-3-fluoropicolinalcohol.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropoxy-3-fluoropicolinaldehyde has diverse applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and chemical processes
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-3-fluoropicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The fluorine atom can influence the compound’s reactivity and binding affinity through electronic effects. These interactions can modulate various biochemical pathways and cellular processes .
Comparison with Similar Compounds
Key Observations :
- Steric Effects: The cyclopropoxy group in the target compound imposes greater steric hindrance than methoxy but less than phenoxy or cyclopentyloxy groups. This impacts reactivity in nucleophilic additions .
- Solubility : Low aqueous solubility is consistent across aryloxy-substituted derivatives due to hydrophobic substituents. The methoxy analog exhibits higher solubility owing to reduced steric bulk .
- Boiling Points: Larger substituents (e.g., phenoxy) increase boiling points due to enhanced van der Waals interactions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
